1-(5-Bromo-2-(trifluoromethyl)phenyl)propan-2-one

• Molecular Formula: C10H8BrF3O
• Molecular Weight: 281.07 g/mol
• IUPAC Name: 1-[5-bromo-2-(trifluoromethyl)phenyl]propan-2-one
• InChI: InChI=1S/C10H8BrF3O/c1-6(15)4-7-5-8(11)2-3-9(7)10(12,13)14/h2-3,5H,4H2,1H3
• InChI Key: VKHXMHTYQWOSKB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=C(C=CC(=C1)Br)C(F)(F)F

Description

1-(5-Bromo-2-(trifluoromethyl)phenyl)propan-2-one is a substituted aryl ketone featuring a bromine atom at the 5-position and a trifluoromethyl (-CF₃) group at the 2-position of the phenyl ring. This compound belongs to a broader class of arylpropan-2-ones, which are pivotal intermediates in pharmaceutical synthesis, particularly for drugs targeting neurological and metabolic disorders .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

Table 1: Structural Comparison of Selected Arylpropan-2-one Derivatives

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Features	Reference
1-(5-Bromo-2-(trifluoromethyl)phenyl)propan-2-one	-Br (5), -CF₃ (2)	C₁₀H₈BrF₃O	281.07	Bromine enhances electrophilicity	N/A
1-(3-(Trifluoromethyl)phenyl)propan-2-one	-CF₃ (3)	C₁₀H₉F₃O	202.18	Used in fenfluramine synthesis
1-(4-(Trifluoromethyl)phenyl)propan-2-one	-CF₃ (4)	C₁₀H₉F₃O	202.18	Positional isomer with distinct reactivity
1-(4-Chlorophenyl)-1-(dimethyl(oxo)-λ⁶-sulfaneylidene)propan-2-one	-Cl (4), sulfoxonium ylide	C₁₁H₁₂ClO₂S	259.72	Sulfur group stabilizes ylide structure
1-Fluoro-1-(3-(trifluoromethyl)phenyl)propan-2-one	-F (α-carbon), -CF₃ (3)	C₁₀H₈F₄O	220.16	Fluorine alters ketone reactivity
1-(2-(Difluoromethoxy)-6-(trifluoromethyl)phenyl)propan-2-one	-OCHF₂ (2), -CF₃ (6)	C₁₁H₉F₅O₂	268.18	Difluoromethoxy enhances lipophilicity

Key Observations :

• Positional Isomerism: The trifluoromethyl group's position (2-, 3-, or 4-) significantly influences electronic and steric properties.
• Halogen Effects : Bromine at the 5-position (target compound) increases molecular weight and polarizability compared to chlorine or fluorine analogs, affecting solubility and crystallization behavior .
• Functional Group Modifications : The sulfoxonium ylide in the 4-chlorophenyl derivative (Table 1) enables unique reactivity in transition-metal-catalyzed reactions, unlike the bromo-CF₃ analog .

Key Observations :

• Efficiency : Palladium-catalyzed methods (e.g., for 4-CF₃ analog) achieve higher yields (86%) compared to fluorination (50%) .

Physicochemical and Spectral Properties

Table 3: Spectral and Physical Data

Compound Name	¹H NMR (δ, ppm)	Melting Point/Boiling Point	Notable Spectral Features	Reference
1-(4-Chlorophenyl)-1-(dimethyl(oxo)-λ⁶-sulfaneylidene)propan-2-one	2.28 (s, 3H, CH₃), 7.69–7.51 (m, 4H)	111–114°C (mp)	Sulfoxonium ylide resonance at 2.28 ppm
1-Fluoro-1-(3-(trifluoromethyl)phenyl)propan-2-one	5.73 (d, J = 48.5 Hz, 1H, F-CH), 7.69–7.51 (m, 4H)	198.4°C (bp, predicted)	Doublet for fluorine coupling
1-(3-Fluoro-5-(trifluoromethyl)phenyl)propan-2-one	N/A	198.4°C (bp, predicted)	High density (1.268 g/cm³)

Key Observations :

• Fluorine Coupling: The α-fluorine in 1-fluoro-1-(3-CF₃-phenyl)propan-2-one shows a distinct doublet (J = 48.5 Hz) in ¹H NMR, absent in non-fluorinated analogs .
• Thermal Stability : Compounds with trifluoromethyl groups exhibit higher predicted boiling points (~198°C) due to increased molecular weight and polarity .